Cas no 1496734-87-2 (1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 1496734-87-2
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD28714762
• CID: 4602400
• PubChem ID: 82408504
• Update Time: 2025-11-02

1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid
• 3-methyl-4,5,6,7-tetrahydrobenzotriazole-5-carboxylic acid
• Z2168282707

• MDL： MFCD28714762
• Inchi： 1S/C8H11N3O2/c1-11-7-4-5(8(12)13)2-3-6(7)9-10-11/h5H,2-4H2,1H3,(H,12,13)
• InChI Key： KSSGMJJRJZLREA-UHFFFAOYSA-N
• SMILES： OC(C1CC2=C(CC1)N=NN2C)=O

Computed Properties

• Exact Mass: 181.085
• Monoisotopic Mass: 181.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid

Comprehensive Guide to 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 1496734-87-2)

1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No. 1496734-87-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzotriazole family, known for its versatile applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid as a key intermediate in the synthesis of therapeutic agents.

The molecular structure of 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid features a benzotriazole core fused with a cyclohexene ring and a carboxylic acid functional group. This unique arrangement offers excellent opportunities for chemical modifications, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in developing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders, aligning with the growing interest in precision medicine.

In the context of green chemistry and sustainable synthesis, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid has been investigated for its potential as an eco-friendly intermediate. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing the global push for environmentally responsible chemical processes. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) principles in the chemical industry.

The compound’s applications extend to agrochemicals, where it serves as a precursor for developing novel crop protection agents. With the rising need for sustainable agriculture solutions, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid is being explored for its potential in creating next-generation pesticides with improved efficacy and reduced environmental impact. This is particularly relevant given the growing concerns about food security and climate change.

From a commercial perspective, the demand for 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid is expected to rise due to its expanding applications in pharmaceuticals, agrochemicals, and material science. Suppliers and manufacturers are investing in scalable production methods to meet the needs of research institutions and industrial players. The compound’s CAS No. 1496734-87-2 serves as a critical identifier for procurement and regulatory compliance.

In summary, 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid represents a promising chemical entity with diverse applications in modern science and industry. Its role in drug discovery, sustainable chemistry, and agricultural innovation underscores its importance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in advancing scientific and technological breakthroughs.